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Compound of Interest

Compound Name: AFG206

Cat. No.: B1684540 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the preparation of a stock solution of AFG206, a

first-generation "type II" FMS-like tyrosine kinase 3 (FLT3) inhibitor, using dimethyl sulfoxide

(DMSO) as the solvent. The protocol includes necessary materials, step-by-step instructions for

preparation and storage, and important safety considerations. The provided information is

intended to ensure the accurate and safe preparation of AFG206 for in vitro and in vivo

research applications.

Introduction
AFG206 is a potent small molecule inhibitor of FLT3, a receptor tyrosine kinase that is

frequently mutated in acute myeloid leukemia (AML). Accurate preparation of a stock solution is

the first critical step in ensuring the reliability and reproducibility of experimental results.

Dimethyl sulfoxide (DMSO) is a common polar aprotic solvent used to dissolve a wide range of

small molecules for biological assays. This document outlines a standardized procedure for

dissolving and storing AFG206 in DMSO.

Quantitative Data Summary
A clear understanding of the physicochemical properties of AFG206 is essential for accurate

stock solution preparation. The key quantitative data for AFG206 and its solvent, DMSO, are
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summarized in the table below.

Parameter Value Reference

AFG206 Molecular Weight 333.38 g/mol [1][2]

Recommended Solvent Dimethyl Sulfoxide (DMSO) General Practice

Typical Stock Concentration 10 mM - 50 mM
Inferred from similar

compounds

Storage of Stock Solution Aliquoted at -20°C or -80°C General Practice

DMSO Density ~1.1 g/mL N/A

Final DMSO concentration in

Assay
< 0.5% (ideally < 0.1%) General Practice

Experimental Protocol: Preparation of a 10 mM
AFG206 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of AFG206 in DMSO. The

concentration can be adjusted based on experimental needs and the solubility of the specific

batch of the compound.

Materials
AFG206 powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated analytical balance

Pipettes and sterile pipette tips

Vortex mixer

Optional: Sonicator water bath
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Procedure
Equilibrate Reagents: Allow the AFG206 powder and DMSO to reach room temperature

before opening to prevent condensation of moisture.

Weighing AFG206:

Tare a clean, dry microcentrifuge tube on the analytical balance.

Carefully weigh a desired amount of AFG206 powder into the tube. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 3.33 mg of AFG206.

Calculation:

Volume (L) x Concentration (mol/L) = moles

0.001 L x 0.010 mol/L = 0.00001 moles

moles x Molecular Weight ( g/mol ) = mass (g)

0.00001 moles x 333.38 g/mol = 0.00333 g = 3.33 mg

Adding DMSO:

Add the calculated volume of DMSO to the microcentrifuge tube containing the AFG206
powder. To continue the example, add 1 mL of DMSO.

Dissolution:

Tightly cap the tube and vortex thoroughly for 1-2 minutes to dissolve the compound.

Visually inspect the solution to ensure that all the powder has dissolved and the solution is

clear.

If the compound does not fully dissolve, brief sonication in a water bath (5-10 minutes)

may aid in dissolution.

Aliquoting and Storage:
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Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This minimizes the number of freeze-thaw cycles.

Clearly label each aliquot with the compound name, concentration, and date of

preparation.

Store the aliquots at -20°C or -80°C for long-term storage.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the preparation of the AFG206 stock solution.
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Workflow for AFG206 Stock Solution Preparation

Preparation

Dissolution

Storage

Equilibrate AFG206 and DMSO to Room Temperature

Weigh AFG206 Powder

Add DMSO to AFG206

Vortex to Dissolve

Optional: Sonicate if Necessary

Aliquot into Single-Use Tubes

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing AFG206 stock solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1684540?utm_src=pdf-body-img
https://www.benchchem.com/product/b1684540?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Precautions
Always handle AFG206 and DMSO in a well-ventilated area, preferably a chemical fume

hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves.

DMSO can facilitate the absorption of other chemicals through the skin. Avoid direct contact.

Consult the Safety Data Sheet (SDS) for AFG206 and DMSO for complete safety

information.

Conclusion
This document provides a comprehensive protocol for the preparation of AFG206 stock

solutions in DMSO. Adherence to this protocol will help ensure the preparation of accurate and

stable stock solutions, which is fundamental for obtaining reliable and reproducible results in

downstream applications. It is always recommended to consult the product-specific datasheet,

if available, for any batch-specific handling instructions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1684540#how-to-prepare-afg206-stock-solution-with-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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